![molecular formula C19H28ClNO2 B4855680 3-[(2-ethoxybenzyl)amino]-1-adamantanol hydrochloride](/img/structure/B4855680.png)
3-[(2-ethoxybenzyl)amino]-1-adamantanol hydrochloride
Overview
Description
3-[(2-ethoxybenzyl)amino]-1-adamantanol hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of adamantane, a highly stable and rigid hydrocarbon molecule that has been used as a building block for a variety of pharmaceuticals and other compounds.
Mechanism of Action
The mechanism of action of 3-[(2-ethoxybenzyl)amino]-1-adamantanol hydrochloride is not fully understood, but it is thought to involve modulation of glutamate receptor activity and inhibition of cell proliferation. Glutamate is the primary excitatory neurotransmitter in the brain, and abnormal glutamate receptor activity has been implicated in a variety of neurological disorders. Inhibition of cell proliferation is a common mechanism of action for many anticancer agents.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective and anticancer effects, it has been shown to modulate calcium signaling, which is important for a variety of cellular processes. It has also been shown to have anti-inflammatory effects, which may have implications for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 3-[(2-ethoxybenzyl)amino]-1-adamantanol hydrochloride for lab experiments is its stability and ease of synthesis. It is also relatively non-toxic, which makes it a good candidate for in vitro and in vivo studies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test specific hypotheses.
Future Directions
There are several future directions for research on 3-[(2-ethoxybenzyl)amino]-1-adamantanol hydrochloride. One area of interest is its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as an anticancer agent, particularly in combination with other drugs. Additionally, further studies are needed to elucidate its mechanism of action and to identify potential targets for drug development.
Scientific Research Applications
3-[(2-ethoxybenzyl)amino]-1-adamantanol hydrochloride has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, it has been shown to have neuroprotective effects and to modulate glutamate receptor activity, which may have implications for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In cancer research, it has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of several types of cancer cells. In drug discovery, it has been used as a starting point for the development of new compounds with potential therapeutic applications.
properties
IUPAC Name |
3-[(2-ethoxyphenyl)methylamino]adamantan-1-ol;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27NO2.ClH/c1-2-22-17-6-4-3-5-16(17)12-20-18-8-14-7-15(9-18)11-19(21,10-14)13-18;/h3-6,14-15,20-21H,2,7-13H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIQYMZOXJIHUHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CNC23CC4CC(C2)CC(C4)(C3)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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